Cas no 98279-43-7 (1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol)

1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol structure
98279-43-7 structure
Product Name:1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol
CAS No:98279-43-7
MF:C6H17N3O2
MW:163.218081235886
CID:1002456
Update Time:2023-08-03

1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Azanediylbis(1-aminopropan-2-ol)
    • 1-Amino-3-[(3-amino-2-hydroxypropyl)amino]propan-2-ol
    • Inchi: 1S/C6H17N3O2/c7-1-5(10)3-9-4-6(11)2-8/h5-6,9-11H,1-4,7-8H2
    • InChI Key: FVGWJQKAIVKRCX-UHFFFAOYSA-N
    • SMILES: OC(CN)CNCC(CN)O

Computed Properties

  • Exact Mass: 163.132
  • Monoisotopic Mass: 163.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 81.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105
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